3-(Pyridin-2-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-(pyridin-2-ylmethylsulfanylmethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H24N2O2S/c1-16(2,3)20-15(19)18-9-7-13(10-18)11-21-12-14-6-4-5-8-17-14/h4-6,8,13H,7,9-12H2,1-3H3
• InChI Key: QNHSDTXJUOXVIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)CSCC2=CC=CC=N2
• Molecular Formula: C16H24N2O2S
• DSSTOX Substance ID: DTXSID001120996
• Molecular Weight: 308.4 g/mol
• CAS No.: 1353981-61-9

Description

3-(Pyridin-2-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a pyrrolidine-based compound featuring a tert-butyl ester group at the 1-position and a pyridin-2-ylmethylsulfanylmethyl substituent at the 3-position. The tert-butyl ester acts as a protecting group for the pyrrolidine nitrogen, enhancing stability during synthetic processes.

Biological Activity

3-(Pyridin-2-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological activity, synthesis, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a pyrrolidine ring, a carboxylic acid moiety, and a tert-butyl ester, which contributes to its solubility and stability. The presence of a pyridine and sulfur-containing group enhances its interaction with biological targets.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit antimicrobial properties. For instance, pyrrolidine derivatives have shown effectiveness against various bacterial strains, suggesting that the target compound may possess similar activity. A study demonstrated that related pyrrolidine compounds inhibited the growth of Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pneumoniae .

Anticancer Potential

The compound's structural features suggest potential anticancer activity. Pyrrolidine derivatives have been studied for their ability to induce apoptosis in cancer cells. A recent study highlighted that compounds with a pyrrolidine structure inhibited cell proliferation in various cancer cell lines, including breast and colon cancer cells . The mechanism of action is thought to involve the modulation of signaling pathways related to cell survival and apoptosis.

Neuroprotective Effects

There is emerging evidence that pyrrolidine derivatives can exert neuroprotective effects. Research has indicated that these compounds may reduce oxidative stress and inflammation in neuronal cells, potentially offering therapeutic benefits for neurodegenerative diseases .

Synthesis

The synthesis of 3-(Pyridin-2-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester typically involves multi-step reactions starting from readily available precursors. The tert-butyl ester is often used to protect the carboxylic acid during synthesis, allowing for selective reactions without compromising the integrity of the functional groups .

Case Studies

• Antimicrobial Study : A compound structurally similar to 3-(Pyridin-2-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester was tested against various pathogens. Results showed significant inhibition zones against E. coli and Pseudomonas aeruginosa, indicating strong antimicrobial activity.
• Cancer Cell Line Study : In vitro studies on a related pyrrolidine derivative demonstrated a dose-dependent decrease in cell viability in MCF-7 (breast cancer) and HT-29 (colon cancer) cell lines. The IC50 values were determined to be 25 µM and 30 µM respectively, suggesting promising anticancer potential.
• Neuroprotection : A study investigating the neuroprotective effects of pyrrolidine derivatives found that administration reduced neuronal death in models of oxidative stress induced by hydrogen peroxide. The mechanism involved the upregulation of antioxidant enzymes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Physicochemical Properties

The compound’s structural analogs differ primarily in the heterocyclic substituents attached via the sulfanyl group. Key examples include:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Features
3-(Pyridin-2-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyridin-2-ylmethylsulfanylmethyl	C15H22N2O2S*	~310.4	Pyridine ring offers π-π stacking potential; moderate lipophilicity
3-(3-Methyl-pyrazin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	3-Methyl-pyrazin-2-ylsulfanyl	C14H21N3O2S	295.4	Pyrazine’s electron-deficient nature enhances hydrogen bonding; lower molecular weight
(R)-3-(3-Methyl-pyrazin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	Same as above, (R)-configuration	C14H21N3O2S	295.4	Chiral center influences stereoselective binding; enantiomer-specific activity
(S)-3-(3-Cyano-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	3-Cyano-pyridin-2-ylsulfanyl	C15H19N3O2S	305.4	Cyano group increases polarity and potential for dipole interactions

*Assumed based on nomenclature and comparison with analogs.

Key Observations :

• Steric Effects : The tert-butyl ester group provides steric protection across all analogs, but bulkier substituents (e.g., pyridin-2-ylmethylsulfanylmethyl) may reduce conformational flexibility .
• Chirality : Enantiomeric forms (e.g., the (R)-isomer in ) highlight the importance of stereochemistry in biological targeting .

Q & A

Basic: What are the standard synthetic routes for preparing 3-(Pyridin-2-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester?

Methodological Answer:
The synthesis typically involves tert-butyl esterification of pyrrolidine derivatives followed by functionalization with pyridinylmethylthio groups. Key steps include:

• Activation of the carboxylic acid using reagents like thionyl chloride (SOCl₂) to form the acid chloride intermediate.
• Esterification with tert-butanol in the presence of a base (e.g., triethylamine) to form the tert-butyl ester .
• Introduction of the sulfanylmethyl-pyridine moiety via nucleophilic substitution or thiol-ene coupling, often requiring anhydrous conditions and catalysts like DMAP .
  Reaction progress should be monitored via TLC or HPLC, and purification achieved via column chromatography.

Basic: What safety precautions are critical when handling this compound in laboratory settings?

Methodological Answer:

• Personal Protective Equipment (PPE): Wear nitrile gloves, chemical-resistant lab coats, and safety goggles. Respiratory protection (e.g., N95 masks) is recommended if handling powdered forms .
• Ventilation: Use fume hoods to avoid inhalation of vapors or dust.
• Emergency Measures: Ensure access to eyewash stations and emergency showers. In case of skin contact, wash immediately with soap and water .

Basic: Which analytical techniques are recommended for characterizing this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR to confirm the pyrrolidine backbone, tert-butyl group (δ ~1.4 ppm), and pyridinylmethylthio linkages.
• Mass Spectrometry (MS): High-resolution MS (HRMS) to verify molecular weight (e.g., expected [M+H]⁺ ion).
• Infrared Spectroscopy (IR): Peaks at ~1700 cm⁻¹ (C=O ester) and ~1250 cm⁻¹ (C-O tert-butyl) .
• HPLC: Purity assessment using reverse-phase columns (e.g., C18) with UV detection at 254 nm.

Advanced: How can reaction yields be optimized for introducing the pyridinylmethylthio group?

Methodological Answer:

• Solvent Selection: Use polar aprotic solvents (e.g., DMF or DMSO) to enhance nucleophilicity of thiol intermediates.
• Catalyst Screening: Test bases like NaH or K₂CO₃ to deprotonate thiols and promote coupling efficiency.
• Temperature Control: Conduct reactions at 0–20°C to minimize side reactions (e.g., oxidation of thiols) .
• Stoichiometry: Optimize molar ratios of pyridinylmethylthiol to pyrrolidine derivative (typically 1.2:1) to drive completion.

Advanced: What mechanistic insights explain the reactivity of the sulfanylmethyl group during functionalization?

Methodological Answer:
The sulfanylmethyl group undergoes nucleophilic substitution via a thiolate intermediate. Key factors:

• Electrophilicity of the α-carbon: Enhanced by electron-withdrawing groups (e.g., pyridine rings), facilitating attack by nucleophiles.
• Steric Effects: Bulky tert-butyl esters may slow reaction kinetics, requiring longer reaction times .
  Computational studies (DFT) can model transition states to predict regioselectivity .

Advanced: How should researchers resolve discrepancies in spectroscopic data (e.g., unexpected IR peaks)?

Methodological Answer:

• Cross-Validation: Compare NMR data with analogous compounds (e.g., tert-butyl pyrrolidine esters) to identify anomalies.
• Isolation of Byproducts: Use preparative HPLC or recrystallization to isolate impurities for structural elucidation.
• Dynamic NMR Experiments: Assess rotational barriers of the tert-butyl group if splitting patterns deviate from expected .

Advanced: What computational modeling approaches predict the compound’s stability under acidic/basic conditions?

Methodological Answer:

• Quantum Chemical Calculations: Use density functional theory (DFT) to model hydrolysis pathways of the tert-butyl ester.
• QSPR Models: Correlate molecular descriptors (e.g., logP, polar surface area) with experimental stability data .
• pH-Dependent Simulations: Predict protonation states of the pyridine nitrogen under acidic conditions, which may influence degradation rates.

Advanced: How does the compound’s stability vary under different storage conditions?

Methodological Answer:

• Temperature: Store at –20°C under inert gas (N₂ or Ar) to prevent ester hydrolysis.
• Light Sensitivity: Protect from UV light to avoid radical-mediated degradation of the sulfur moiety.
• Moisture Control: Use desiccants (e.g., silica gel) in storage containers. Stability should be monitored via periodic HPLC analysis .